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Compound of Interest

Compound Name: Tin(1V) iodide

Cat. No.: B052936

An In-depth Technical Guide to Tin(IV) lodide

Introduction

Tin(lV) iodide, also known as stannic iodide or tin tetraiodide, is an inorganic compound with
the chemical formula Snla.[1][2] It is a bright orange-red crystalline solid that is notable for its
molecular, covalent nature rather than being an ionic salt.[1] This compound is a precursor in
various chemical syntheses and has applications in materials science. This guide provides a
comprehensive overview of its chemical formula, molecular and crystal structure,
physicochemical properties, synthesis protocols, and key applications relevant to researchers
in chemistry and materials science.

Chemical Formula and Nomenclature

The chemical formula for Tin(IV) iodide is Snla. It is systematically named using IUPAC
nomenclature, where "Tin(IV)" indicates that the tin atom is in the +4 oxidation state, and
"iodide" refers to the iodine anions. It is also commonly referred to as stannic iodide.[1][2]

Physicochemical Properties

Tin(IV) iodide is a solid at room temperature and is soluble in many nonpolar organic solvents
such as benzene, chloroform, and carbon disulfide, but it readily decomposes in water.[1][2][3]
Its properties are characteristic of a molecular compound with relatively weak intermolecular
forces.

Table 1: Physical and Chemical Properties of Tin(IV) lodide
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Property Value References

Molecular Formula Snla [1112]

Molar Mass 626.33 g/mol [2]
Bright orange-red crystalline

Appearance ) [11[3]
solid or powder

Melting Point 143-144 °C [11[3]

Boiling Point 348-364 °C [1][3]

Density 4.46-4.56 g/cm3 at 25 °C [1112]

Crystal Structure Cubic [2]
Soluble in benzene,

Solubility chloroform, carbon disulfide, [1][2]
ether, alcohol

Water Solubility Decomposes (hydrolyzes) [11[3]

Refractive Index (n_D) 2.106 [2][3]

Molecular and Crystal Structure

Tin(IV) iodide consists of discrete, tetrahedral Snla molecules, where a central tin atom is
covalently bonded to four iodine atoms.[2] These molecules crystallize in a cubic crystal system
with the space group Pa-3 (No. 205).[2] The structure can be visualized as a cubic close
packing of iodine atoms, with tin atoms occupying one-eighth of the tetrahedral holes.[2]

Table 2: Crystallographic Data for Tin(IV) lodide
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Parameter Value References
Crystal System Cubic [2]
Space Group Pa-3 (No. 205) [2][41[5]

, 12.26 A (experimental) 12.62 -
Lattice Parameter (a)

[2]41(6]

13.358 A (calculated)
Formula Units (2) 8 [2]
Sn-1 Bond Length 269-271A [5]
Coordination Geometry Tetrahedral [5]

Key Chemical Reactions

5.1 Hydrolysis Snla is sensitive to moisture and undergoes hydrolysis in water to form hydrous
tin(IV) oxide (stannic acid) and hydroiodic acid.[1][3] Snla + 2H20 — SnO2 + 4HI

5.2 Lewis Acid-Base Reactions In the presence of excess iodide ions, such as in a hydroiodic
acid solution, Snls acts as a Lewis acid to form the hexaiodostannate(lV) anion.[2][7] Snla + 21~
- [Snle]?~

Experimental Protocols
6.1 Synthesis of Tin(IV) lodide via Direct Reaction

The most common laboratory-scale synthesis involves the direct redox reaction between
metallic tin and elemental iodine.[8] The following protocol is adapted from established
procedures.[8][9][10]

Materials and Equipment:
¢ Tin metal (powder or fine granules), excess is recommended[1]
 lodine crystals

e Dichloromethane (CH2zCl2) or Carbon Tetrachloride (CCls) as solvent[11]
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e Round-bottom flask (100-250 mL)

» Reflux condenser

o Heating mantle or hot plate with a stirrer

e Glass funnel with cotton plug or Hirsch funnel for filtration
» Beaker for crystallization

e Rotary evaporator (optional, for solvent removal)
Procedure:

e Reaction Setup: In a fume hood, place tin metal (e.g., 3.3 g, ~27.8 mmol) and iodine (e.g.,
10.0 g, ~39.4 mmol) into a dry round-bottom flask equipped with a magnetic stir bar.[10] An
excess of tin ensures that all iodine reacts, simplifying purification.[1]

e Solvent Addition: Add the solvent (e.g., 100 mL of dichloromethane) to the flask through the
top of the reflux condenser.[10]

o Reflux: Gently heat the mixture to a mild reflux while stirring. The purple color of the iodine in
the solution will gradually fade as it reacts with the tin to form Snla. The solution will turn
orange-brown.[8] Continue the reflux for approximately 30-40 minutes, or until the violet color
of iodine vapor is no longer visible in the condenser.[9]

o Filtration: While the solution is still warm, quickly filter it through a glass funnel with a cotton
plug or a pre-warmed Biichner funnel to separate the solution from the unreacted excess tin.
[10] Rapid filtration is necessary to prevent the product from crystallizing prematurely in the
funnel.

o Crystallization: Collect the hot filtrate in a beaker. Allow the solution to cool slowly to room
temperature, and then place it in an ice bath or refrigerator to maximize the crystallization of
the orange Snla product.[10]

« |solation and Drying: Collect the crystals by vacuum filtration using a Hirsch or Blichner
funnel. Wash the crystals with a small amount of cold, fresh solvent. The product can be
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dried in a vacuum desiccator.

o Characterization: The product can be characterized by its melting point (143-144 °C) and
spectroscopic methods.[1][8]

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the identity and purity of the synthesized Tin(IV)
iodide.

Table 3: Spectroscopic Data for Tin(IV) lodide

Technique Observation References

Chemical shift (3) observed for
11957 NMR . [12]
Snla in DMSO-de.

Characteristic vibrational
modes for the Sn-I bonds are

Raman Spectroscopy [13]
observed between 10-250

cm~L.

Absorption in the infrared
Infrared (IR) Spectroscopy region is noted to be very [11]

weak.

Used to study the chemical
195n Mdssbauer environment and oxidation [14]

state of tin in its compounds.

Applications

Tin(lV) iodide serves as a versatile reagent and precursor in several fields.
o Chemical Synthesis: It is used as a reagent in various organic synthesis pathways.[15]

e Materials Science: It acts as a precursor for the preparation of tin-based materials, including
tin(IV) oxide (SnOz2) and tin(ll) oxide (SnO).[3]
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» Perovskite Solar Cells: Snla is used in the fabrication of tin-based perovskite solar cells,
which are being researched as lead-free alternatives in photovoltaics.

o Analytical Chemistry: It functions as a reagent for specific tests and quantitative analyses.
[15]

While some tin compounds have been investigated for biological applications, and Snla is
noted to have bactericidal effects, there is currently limited literature on its direct application in
drug development.[11] Its primary relevance to the field would be as a reagent for synthesizing
complex organotin molecules that may possess pharmaceutical properties.

Mandatory Visualization

The following diagram illustrates the general workflow for the synthesis and purification of
Tin(IV) lodide.
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1. Reagents
(Tin Metal + lodine)

ombine in flask

2. Solvent Addition
(e.g., Dichloromethane)

3. Reflux
(Heat & Stir)

Separate while hot

4. Hot Filtration
(Remove excess Tin)

5. Crystallization
(Cooling)

Collect crystals

6. Isolation
(Vacuum Filtration)

Pure Snla Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of Tin(IV) lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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